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‘ Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and reactivity of 1-Ethylcyclopentanol, a k
development activities in the pharmaceutical and chemical industries.

Chemical Identity and Structure

1-Ethylcyclopentanol is a tertiary alcohol with a cyclopentane ring. The hydroxyl group and an ethyl group are attached to the same carbon atom of

Identifier Value

IUPAC Name 1-ethylcyclopentan-1-ol[1]
CAS Number 1462-96-0[1]

Molecular Formula C7H140[1]

SMILES CCC1(CCCC1)0[1]

InChl InChI=1S/C7H140/c1-2-7(
InChiKey LPCWIFPJLFCXRS-UHFF

digraph "1l-Ethylcyclopentanol Identifiers" {

graph [fontname="Arial", fontsize=12, labelloc="t", label="Logical Relationship of 1-Ethylcyclopentanol Ident
node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124", col
edge [fontname="Arial", fontsize=9, color="#5F6368"1];

"1-Ethylcyclopentanol" [fillcolor="#4285F4", fontcolor="#FFFFFF"];
"IUPAC Name" [label="1l-ethylcyclopentan-1-ol"];

"CAS Number" [label="1462-96-0"];

"Molecular Formula" [label="C7H140"];

"SMILES" [label="CCC1(CCCC1)0"];

"InChI" [label="InChI=1S/C7H140/c1-2-7(8)5-3-4-6-7/h8H,2-6H2,1H3"];
"InChIKey" [label="LPCWIFPJLFCXRS-UHFFFAQYSA-N"T;

"1-Ethylcyclopentanol" -> "IUPAC Name" [label="is named"];
"1-Ethylcyclopentanol" -> "CAS Number" [label="is registered as"];
"1-Ethylcyclopentanol" -> "Molecular Formula" [label="has formula"];
"Molecular Formula" -> "SMILES" [label="represented by"];

"Molecular Formula" -> "InChI" [label="represented by"];

"InChI" -> "InChIKey" [label="hashed to"];

}
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Logical Relationship of Identifiers

Physicochemical Properties

1-Ethylcyclopentanol is a colorless to light yellow liquid.[2][3] A summary of its key physicochemical properties is provided in the table below.

Property Value

Molecular Weight 114.19 g/mol [1][2]

Density 0.909 g/mL at 25 °C[2][3]

Boiling Point 153-154 °C[2][3]

Melting Point -10 °C[2]

Flash Point 49 °C (120.9 °F)[2][4]

Refractive Index n20/D 1.454[4]

Solubility Moderately soluble in wate
Synthesis

A common and efficient method for the synthesis of 1-Ethylcyclopentanol is the Grignard reaction between cyclopentanone and an ethyl magnesiun

Experimental Protocol: Grignard Synthesis of 1-Ethylcyclopentanol

This protocol is based on a literature procedure.[6]
Materials:

* Magnesium turnings

* Bromoethane

» Cyclopentanone

» Tetrahydrofuran (THF), anhydrous

» Concentrated Hydrochloric Acid (HCI)

¢ n-Hexane

e Ice

Equipment:

o Three-neck round-bottom flask equipped with a dropping funnel, condenser, and mechanical stirrer
* Heating mantle

e Ice bath

Separatory funnel

« Rotary evaporator

Procedure:
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» Grignard Reagent Preparation: In a three-neck flask under a nitrogen atmosphere, add magnesium turnings to anhydrous THF. Slowly add a solutit
a gentle reflux by controlling the addition rate of the bromoethane solution. After the addition is complete, continue to stir the mixture at reflux for ar

» Reaction with Cyclopentanone: Cool the Grignard reagent solution to 0-5 °C using an ice bath. Slowly add a solution of cyclopentanone in anhydro
stir the reaction mixture for an additional hour at this temperature.

* Quenching and Work-up: Pour the reaction mixture into a beaker containing a stirred mixture of ice and water. Slowly add concentrated hydrochlori

« Extraction and Purification: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with n-hexane. Combine the orga
Remove the solvent using a rotary evaporator to obtain the crude product.

« Distillation: Purify the crude 1-Ethylcyclopentanol by vacuum distillation.

Grignard Synthesis of 1-Ethylcyclopente

Prepare Ethylmagnesium Bromide

Y

React with Cyclopentanone

Y

Quench with HCI and Extract

Y

Purify by Vacuum Distillation

Click to download full resolution via product p

Synthesis Experimental Workflow

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 1-Ethylcyclopentanol.

+ !H NMR: Data available in public databases such as PubChem.[1]

* 13C NMR: Data available in public databases such as PubChem.[1]

* IR Spectroscopy: The infrared spectrum will show a characteristic broad absorption band for the O-H stretch of the alcohol group. Data is available

* Mass Spectrometry: The mass spectrum of 1-Ethylcyclopentanol is available on the NIST WebBook and in PubChem.[1][8]

Reactivity

As a tertiary alcohol, 1-Ethylcyclopentanol exhibits characteristic reactivity.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://www.benchchem.com/product/b074463?utm_src=pdf-body-img
https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylcyclopentanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylcyclopentanol
https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylcyclopentanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1462960&Mask=200
https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Oxidation: Tertiary alcohols are generally resistant to oxidation under mild conditions because the carbon atom bearing the hydroxyl group does no
carbon-carbon bonds.

« Dehydration: Acid-catalyzed dehydration of 1-Ethylcyclopentanol will lead to the formation of alkenes, primarily 1-ethylcyclopent-1-ene, following
carbocation intermediate.[10][11]

« Substitution Reactions: Tertiary alcohols can undergo Sn1 substitution reactions with hydrogen halides.[10] The hydroxyl group is first protonated tc
then attacked by the halide nucleophile.

Key Reactivity Pathways of 1-Ethylcyclope

1-Ethylcyclopentanol
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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